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Compound of Interest

Compound Name: cis-Pinonic acid

Cat. No.: B2696892 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical aspect of maintaining a secure and

environmentally responsible workspace. This guide provides essential, step-by-step

procedures for the proper disposal of cis-pinonic acid, a compound utilized in various

research applications. Adherence to these guidelines will help mitigate risks and ensure

compliance with hazardous waste regulations.

Key Properties and Safety Data of cis-Pinonic Acid
Understanding the characteristics of cis-pinonic acid is the first step toward its safe handling

and disposal. The following table summarizes its key quantitative data.
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Property Value

Molecular Formula C₁₀H₁₆O₃

Molecular Weight 184.23 g/mol

Melting Point 104-107 °C

Boiling Point 305.2°C at 760 mmHg

Flash Point 152.6°C

Form Solid

pKa 4.72±0.10

Water Solubility 3.686 g/L at 0°C

Storage Class 11 - Combustible Solids

WGK (Water Hazard Class) 3

Experimental Protocols for Disposal
The proper disposal of cis-pinonic acid should be treated as a hazardous waste procedure.

While specific quantitative disposal limits are not universally defined and are subject to local

regulations, the following protocol outlines the necessary steps for its safe management and

disposal based on general laboratory safety principles and the compound's known hazards.

Step 1: Waste Identification and Classification

Before disposal, it is crucial to identify and classify the waste.[1] cis-Pinonic acid waste may

include:

Unused or expired pure cis-pinonic acid.

Contaminated materials such as personal protective equipment (PPE), filter paper, or spill

cleanup materials.

Solutions containing cis-pinonic acid.
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Empty containers that previously held cis-pinonic acid.

Under U.S. EPA guidelines (40 CFR Parts 261.3), chemical waste generators are responsible

for determining if a discarded chemical is classified as hazardous waste.[2] Given its

characteristics as a skin, eye, and respiratory irritant, cis-pinonic acid should be managed as

a hazardous waste.[3][4]

Step 2: Personal Protective Equipment (PPE)

All personnel handling cis-pinonic acid waste must wear appropriate PPE to prevent

exposure.[5] This includes:

Eye Protection: Chemical splash goggles.[2][6]

Hand Protection: Appropriate protective gloves.[2][6]

Skin and Body Protection: A chemical apron or lab coat.[2][6]

Respiratory Protection: A NIOSH/MSHA approved air-purifying dust or mist respirator,

especially if generating dust.[2]

Step 3: Waste Segregation and Containerization

Proper segregation of chemical waste is essential to prevent incompatible materials from

mixing.[7][8]

Solid Waste: Collect pure cis-pinonic acid and contaminated solids (e.g., gloves, wipes) in

a designated, leak-proof, and sealable container.[7] The container must be compatible with

the chemical.

Liquid Waste: Aqueous solutions of cis-pinonic acid should be collected separately from

organic solvent waste.[8] Do not dispose of cis-pinonic acid solutions down the drain.[7]

Empty Containers: "Empty" containers that held cis-pinonic acid must be triple-rinsed with a

suitable solvent.[7][8] The rinsate must be collected and treated as hazardous waste.[7][8]

After triple-rinsing, the container can often be disposed of as regular trash, though it is best

to reuse the container for compatible waste if possible.[7]
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Step 4: Labeling and Storage

All waste containers must be clearly and accurately labeled.[1][7] The label should include:

The words "Hazardous Waste".[7]

The full chemical name: "cis-Pinonic acid". Chemical formulas or abbreviations are not

acceptable.[7]

The accumulation start date.[1]

The hazards associated with the waste (e.g., "Irritant").

Store waste containers in a designated, secure, and well-ventilated area, away from

incompatible materials.[1][7] Containers should be kept closed except when adding waste.[7]

Step 5: Disposal

Arrange for the collection and disposal of the hazardous waste through a licensed and certified

waste disposal service.[1] Do not attempt to treat or dispose of the chemical waste through

standard municipal waste streams.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of cis-
pinonic acid.
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Waste Generation
(cis-Pinonic Acid)

Step 1: Identify & Classify Waste
(Solid, Liquid, Contaminated Material)

Step 2: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 3: Segregate Waste

Solid Waste Container
(Compatible, Labeled)

Solid

Liquid Waste Container
(Compatible, Labeled)

Liquid

Step 4: Label & Store Securely
(Hazardous Waste Label, Designated Area)

Step 5: Arrange Professional Disposal
(Licensed Waste Carrier)

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of cis-pinonic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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